Cas no 2228880-91-7 (3-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)butanoic acid)

• Product Name: 3-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)butanoic acid
• CAS No: 2228880-91-7
• MF: C₆H₁₀N₄O₂
• MW: 170.16920042038
• CID: 5832361
• PubChem ID: 157140377
• Update Time: 2025-06-13

3-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)butanoic acid
• 2228880-91-7
• EN300-1817871

• Inchi： 1S/C6H10N4O2/c1-3(2)4(6(11)12)5-7-9-10-8-5/h3-4H,1-2H3,(H,11,12)(H,7,8,9,10)
• InChI Key： AKCVKPYWEYKBMF-UHFFFAOYSA-N
• SMILES： OC(C(C1N=NNN=1)C(C)C)=O

Computed Properties

• Exact Mass: 170.08037557g/mol
• Monoisotopic Mass: 170.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 91.8Ų

Additional information on 3-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)butanoic acid

Comprehensive Overview of 3-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)butanoic acid (CAS No. 2228880-91-7)

The compound 3-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)butanoic acid (CAS No. 2228880-91-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its distinctive combination of a tetrazole ring and a branched carboxylic acid moiety makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioisostere for carboxylic acids, a property that enhances metabolic stability and bioavailability in drug design.

In recent years, the demand for tetrazole-containing compounds has surged due to their widespread use in medicinal chemistry. The 1H-1,2,3,4-tetrazol-5-yl group is a critical pharmacophore, often employed to mimic carboxylate groups while offering improved pharmacokinetic profiles. This has led to a spike in searches for "tetrazole derivatives in drug development" and "CAS 2228880-91-7 applications," reflecting the growing interest in this niche. The compound's 3-methyl-2-substituted butanoic acid backbone further contributes to its utility in designing small-molecule inhibitors and enzyme modulators.

From a synthetic perspective, 3-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)butanoic acid is synthesized via multistep organic reactions, often involving cycloaddition techniques to form the tetrazole ring. Its CAS registry number 2228880-91-7 ensures precise identification in chemical databases, a detail frequently searched by professionals verifying compound authenticity. The molecule's solubility and stability under physiological conditions are also hot topics, as these properties dictate its suitability for in vitro and in vivo studies.

Beyond pharmaceuticals, this compound is explored in agrochemicals and material science, with patents highlighting its role in polymer stabilization and catalysis. SEO trends reveal queries like "tetrazole-based agrochemicals" and "2228880-91-7 patent literature," underscoring its cross-disciplinary relevance. Its low toxicity profile (when handled appropriately) further broadens its industrial appeal, though users are advised to consult Safety Data Sheets (SDS) for specific handling protocols.

In summary, 3-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)butanoic acid (CAS No. 2228880-91-7) exemplifies innovation at the intersection of organic chemistry and applied sciences. Its dual functionality—combining a heterocyclic tetrazole with an aliphatic acid—positions it as a cornerstone for future breakthroughs. As research evolves, this compound is poised to address pressing challenges in drug delivery, sustainable chemistry, and beyond, making it a focal point for both academia and industry.